Cas no 105961-56-6 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-)

• Product Name: 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
• CAS No: 105961-56-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1167145
• Update Time: 2024-07-26

1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
• 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- (9CI)

• Inchi： 1S/C9H13NO/c11-10-8-4-6-3-5-1-2-7(6)9(5)8/h5-7,9,11H,1-4H2/b10-8-
• InChI Key： WUZNTZAMODWOJI-NTMALXAHSA-N
• SMILES： C12CC3CCC1C3/C(=N\O)/C2

Computed Properties

• Exact Mass: 151.09979

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 277.7±9.0 °C(Predicted)
• PSA: 32.59
• pka: 12.40±0.20(Predicted)